5-Hydroxy-3-(2-methoxy-5-methylphenyl)benzoic acid, 95%

• IUPAC Name: 3-hydroxy-5-(2-methoxy-5-methylphenyl)benzoic acid
• InChI: InChI=1S/C15H14O4/c1-9-3-4-14(19-2)13(5-9)10-6-11(15(17)18)8-12(16)7-10/h3-8,16H,1-2H3,(H,17,18)
• InChI Key: VVHHMDYXXRZIPD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)C2=CC(=CC(=C2)O)C(=O)O
• Molecular Formula: C15H14O4
• DSSTOX Substance ID: DTXSID90689944
• Molecular Weight: 258.27 g/mol
• CAS RN: 1261931-72-9

Description

5-Hydroxy-3-(2-methoxy-5-methylphenyl)benzoic acid, or 5-HMMB, is a natural phenolic compound found in many plants, including the bark of the Magnolia officinalis. It has been studied for its potential medicinal properties, and is being investigated for its potential use in the synthesis of various pharmaceuticals, as well as its potential applications in the laboratory.

Scientific Research Applications

5-HMMB has been studied for its potential medicinal properties and applications. It has been found to possess anti-inflammatory, antioxidant, and anti-cancer properties. It has been studied for its potential use in the treatment of various diseases, including diabetes, cardiovascular diseases, and cancer. It has also been investigated for its potential use in the synthesis of various pharmaceuticals.

Mechanism of Action

The mechanism of action of 5-HMMB is not fully understood. However, it has been found to act as an antioxidant, scavenging free radicals and inhibiting the formation of reactive oxygen species. It has also been found to inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, and to inhibit the activation of NF-kB, a transcription factor involved in the regulation of inflammation.
Biochemical and Physiological Effects
5-HMMB has been found to possess a variety of biochemical and physiological effects. It has been found to inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, and to inhibit the activation of NF-kB, a transcription factor involved in the regulation of inflammation. It has also been found to possess anti-oxidant, anti-cancer, and anti-diabetic properties.

Advantages and Limitations for Lab Experiments

5-HMMB has a number of advantages and limitations for use in laboratory experiments. The advantages include its low cost, ease of synthesis, and its potential applications in the synthesis of various pharmaceuticals. The limitations include its low solubility in water, its potential toxicity, and its limited availability.

Future Directions

The potential future directions for 5-HMMB research include further investigation into its mechanism of action, its potential therapeutic applications, and its potential use in the synthesis of various pharmaceuticals. Additionally, further research into its potential toxicity and its potential side effects is needed. Additionally, further research into its potential bioavailability and its potential interactions with other drugs is needed. Finally, further research into its potential applications in the laboratory is needed.

Synthesis Methods

5-HMMB can be synthesized through a two-step process. The first step involves the reaction of 2-methoxy-5-methylphenol and p-hydroxybenzoic acid, which produces p-hydroxy-2-methoxy-5-methylbenzoic acid. The second step involves the oxidation of the resulting product with hydrogen peroxide in the presence of a catalyst, such as manganese dioxide, to produce 5-HMMB.